[[2-(4-Benzylpiperazin-1-yl)-2-oxoethyl]-(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C22H27N3O4/c1-29-20-9-7-19(8-10-20)25(17-22(27)28)16-21(26)24-13-11-23(12-14-24)15-18-5-3-2-4-6-18/h2-10H,11-17H2,1H3,(H,27,28)
• InChI Key: NOKHRLJLBRIRSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)N2CCN(CC2)CC3=CC=CC=C3)CC(=O)O
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-(4-methoxyphenyl)amino]acetic acid (BPAOA) is a small molecule that has been used for a variety of scientific research applications. BPAOA is a derivative of the amino acid glycine and has been found to have various biochemical and physiological effects when used in laboratory experiments.

Scientific Research Applications

Biological Properties and Synthesis

Research has shown that aminomethylated derivatives related to [[2-(4-Benzylpiperazin-1-yl)-2-oxoethyl]-(4-methoxyphenyl)amino]acetic acid exhibit notable anti-inflammatory, analgesic, and peripheral n-cholinolytic activity. The synthesis of these compounds involves aminomethylation, reduction, and interaction with Grignard reagents (Gevorgyan et al., 2017).

Chemical Reactivity and Biological Evaluation

In another study, the compound's chemical behavior was investigated with respect to its reactivity towards primary and heterocyclic amines, leading to the formation of Schiff bases. These bases were further used to construct various nitrogen heterocyclic compounds, which were then evaluated for biological activity (Farouk et al., 2021).

Antimicrobial Activity

A series of novel derivatives related to this compound were synthesized and screened for in vitro antimicrobial activity. These compounds demonstrated significant antibacterial and antifungal activity, with their structures characterized by various spectroscopic methods. The study also included structure-based investigations using docking studies with the crystal structure of oxidoreductase proteins (Mandala et al., 2013).

Nootropic Activity

A study on nootropic agents included the synthesis of derivatives related to [[2-(4-Benzylpiperazin-1-yl)-2-oxoethyl]-(4-methoxyphenyl)amino]acetic acid. The compounds showed promising results in tests for nootropic activity, indicating their potential use in treating cognitive disorders (Valenta et al., 1994).